Cas no 18838-10-3 (N-(2-hydroxyethyl)benzamide)

N-(2-Hydroxyethyl)benzamide is a versatile organic compound characterized by the presence of both an amide and a hydroxyl functional group. Its molecular structure, combining a benzamide core with a 2-hydroxyethyl substituent, imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry and pharmaceutical applications. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly those requiring hydroxyl or amide functionalities. Its moderate polarity enhances solubility in both aqueous and organic solvents, facilitating diverse reaction conditions. Additionally, the hydroxyl group offers a site for further derivatization, enabling tailored modifications for specific research or industrial needs.
N-(2-hydroxyethyl)benzamide structure
N-(2-hydroxyethyl)benzamide structure
Product Name:N-(2-hydroxyethyl)benzamide
CAS No:18838-10-3
MF:C9H11NO2
MW:165.189142465591
CID:1383428
PubChem ID:569526
Update Time:2025-06-07

N-(2-hydroxyethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-hydroxyethyl)-
    • N-(2-hydroxyethyl)benzamide
    • DA-43410
    • MFCD00523802
    • V10315
    • N~1~-(2-HYDROXYETHYL)BENZAMIDE
    • 16405-21-3
    • 18838-10-3
    • CS-0449058
    • 2-Benzoylaminoethanol
    • AKOS002337323
    • N-(2-hydroxyethyl) benzamide
    • EN300-93486
    • BS-22001
    • DTXSID50341036
    • Z31725250
    • A1-01273
    • 2-Benzamidoethanol
    • N-(2-hydroxy-ethyl)-benzamide
    • CHEMBL549923
    • SCHEMBL305562
    • N-(2-hydroxy-ethyl)benzamide
    • N-Benzoyl-2-aminoethanol
    • N-Benzoyl-.beta.-aminoethanol
    • STL573383
    • Inchi: 1S/C9H11NO2/c11-7-6-10-9(12)8-4-2-1-3-5-8/h1-5,11H,6-7H2,(H,10,12)
    • InChI Key: ZKSYUNLBFSOENV-UHFFFAOYSA-N
    • SMILES: OCCNC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 401.2±28.0 °C at 760 mmHg
  • Flash Point: 196.4±24.0 °C
  • PSA: 49.33
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-hydroxyethyl)benzamide Security Information

N-(2-hydroxyethyl)benzamide Pricemore >>

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